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For Researchers, Scientists, and Drug Development Professionals

Introduction

Isodimethoate, a structural isomer of the widely used organophosphate insecticide
dimethoate, is a compound of significant interest due to its presence as an impurity in
commercial dimethoate formulations and its own intrinsic biological activity.[1] As a direct
anticholinesterase agent, understanding its physicochemical properties and solubility is
paramount for assessing its environmental fate, toxicological profile, and potential applications
in research and development. This technical guide provides a comprehensive overview of the
available data on isodimethoate, presented in a clear and accessible format for scientific
professionals.

Physicochemical Properties

The physicochemical properties of a compound are fundamental to understanding its behavior
in various systems. While extensive data is available for its isomer, dimethoate, specific
experimental values for isodimethoate are not widely reported in publicly available literature.
The following table summarizes the known physicochemical properties of isodimethoate.
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Property Value Source
2_
methoxy(methylsulfanyl)phos

IUPAC Name [ v y yhphosp PubChem

horyl]sulfanyl-N-

methylacetamide

CAS Number 3344-11-4 CymitQuimica[1]
Chemical Formula C5H12NO3PS2 CymitQuimica[1]
Molecular Weight 229.26 g/mol CymitQuimica[1]
Physical State Colourless to off-white solid CymitQuimica[1]
Melting Point Data not available DC Chemicals[2]
Boiling Point Data not available DC Chemicals[2]
Density Data not available DC Chemicals[2]

Solubility Profile

The solubility of isodimethoate in various solvents is a critical parameter for its formulation,
environmental transport, and biological uptake. As with other physicochemical properties,
specific quantitative solubility data for isodimethoate is scarce. The table below provides a
qualitative summary based on available information and general characteristics of similar
organophosphate compounds.
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Solvent Solubility Source/Rationale
General characteristic of
Wat Data not available, but likely organophosphates; its isomer,
ater
sparingly soluble dimethoate, has a water
solubility of 2.5 g/100 mL.
) ) Polar protic solvent, generally
Data not available, but likely
Methanol a good solvent for polar
soluble )
organic molecules.
Data not available, but likely Polar protic solvent, similar to
Ethanol
soluble methanol.
) ) Polar aprotic solvent, effective
Data not available, but likely _ _
Acetone for a wide range of organic

soluble

compounds.

Dichloromethane

Data not available, but likely

soluble

A versatile organic solvent
capable of dissolving many
organophosphates.[3][4][5][6]

Toluene

Data not available, but likely

soluble

Nonpolar aromatic solvent,
often used for less polar

compounds.

Experimental Protocols

Standardized methodologies are crucial for the accurate determination of physicochemical and

biological properties. The following sections outline the general principles of experimental

protocols that would be employed to characterize isodimethoate.

Determination of Physicochemical Properties

The Organisation for Economic Co-operation and Development (OECD) provides a set of

internationally recognized guidelines for the testing of chemicals.[7][8][9][10][11] These

protocols ensure data consistency and reliability.

e Melting Point (OECD 102): The melting point of a solid crystalline substance can be

determined by the capillary tube method, where a small amount of the substance is heated
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in a capillary tube and the temperature range over which it melts is observed.

» Boiling Point (OECD 103): For non-decomposing substances, the boiling point is determined
by distillation. For substances that decompose before boiling, a differential scanning
calorimeter (DSC) or a thermogravimetric analyzer (TGA) can be used to determine the
decomposition temperature.

e Density (OECD 109): The density of a solid can be determined using a pycnometer or by
displacement in a liquid of known density in which the substance is insoluble.

o Water Solubility (OECD 105): The flask method is a common technique where a saturated
solution of the substance in water is prepared and the concentration of the dissolved
substance is determined analytically, often by chromatography.

» Solubility in Organic Solvents: Similar to the determination of water solubility, a saturated
solution is prepared in the specific organic solvent, and the concentration is measured using
an appropriate analytical method like High-Performance Liquid Chromatography (HPLC) or
Gas Chromatography (GC).

Acetylcholinesterase Inhibition Assay

The anticholinesterase activity of isodimethoate can be quantified using the Ellman's method,
a widely accepted colorimetric assay.[12][13][14][15][16]

e Principle: The assay measures the activity of the enzyme acetylcholinesterase (AChE).
AChE hydrolyzes the substrate acetylthiocholine (ATCI) to thiocholine. Thiocholine then
reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a yellow-
colored anion, 5-thio-2-nitrobenzoate, which can be quantified spectrophotometrically at 412
nm.

e Procedure:

o Areaction mixture is prepared containing a buffer (e.g., phosphate buffer, pH 8.0), DTNB,
and the AChE enzyme.

o Isodimethoate, at various concentrations, is added to the reaction mixture and incubated
to allow for enzyme inhibition.
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o The reaction is initiated by the addition of the substrate, ATCI.
o The change in absorbance over time is measured using a microplate reader.

o The rate of the reaction is proportional to the AChE activity. The percentage of inhibition by
isodimethoate is calculated by comparing the reaction rate in the presence of the inhibitor
to the rate of an uninhibited control.

o The IC50 value (the concentration of inhibitor that causes 50% inhibition of the enzyme
activity) can then be determined.

Mechanism of Action: Acetylcholinesterase
Inhibition
Isodimethoate functions as a direct inhibitor of acetylcholinesterase (AChE), an essential

enzyme in the nervous system. The following diagram illustrates the signaling pathway and the
inhibitory action of isodimethoate.
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Mechanism of Acetylcholinesterase Inhibition by Isodimethoate.

Conclusion

Isodimethoate is a biologically active organophosphate with a clear mechanism of action as
an acetylcholinesterase inhibitor. While its fundamental chemical identity is well-established, a
significant gap exists in the publicly available, experimentally determined physicochemical

data, particularly concerning its melting point, boiling point, density, and solubility in various
solvents. The methodologies for determining these properties and its biological activity are well-
defined by international standards. Further research to elucidate the specific physicochemical
characteristics of isodimethoate is crucial for a more complete understanding of its
environmental and toxicological profile, which will be of great value to researchers, scientists,
and drug development professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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